2-(3,4-Dimethylphenyl)sulfonylbutanamide

• IUPAC Name: 2-(3,4-dimethylphenyl)sulfonylbutanamide
• InChI: InChI=1S/C12H17NO3S/c1-4-11(12(13)14)17(15,16)10-6-5-8(2)9(3)7-10/h5-7,11H,4H2,1-3H3,(H2,13,14)
• InChI Key: JTZJLKOECUXNGK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N)S(=O)(=O)C1=CC(=C(C=C1)C)C
• Molecular Formula: C12H17NO3S
• Molecular Weight: 255.34 g/mol

Description

2-(3,4-Dimethylphenyl)sulfonylbutanamide is a sulfonamide derivative characterized by a 3,4-dimethylphenyl group attached via a sulfonyl linker to a butanamide moiety. Sulfonamides are a well-established class of compounds with diverse pharmacological applications, including antimicrobial, anti-inflammatory, and antitumor activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,4-Dimethylphenyl)sulfonylbutanamide typically involves the reaction of 3,4-dimethylbenzenesulfonyl chloride with butanamide. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The general reaction scheme is as follows:

$$\text{3,4-Dimethylbenzenesulfonyl chloride} + \text{Butanamide} \rightarrow \text{2-(3,4-Dimethylphenyl)sulfonylbutanamide} + \text{HCl}$$3,4-Dimethylbenzenesulfonyl chloride+Butanamide→2-(3,4-Dimethylphenyl)sulfonylbutanamide+HCl

The reaction is usually conducted in an organic solvent like dichloromethane or chloroform, under reflux conditions to ensure complete conversion of the reactants.

Industrial Production Methods

On an industrial scale, the production of 2-(3,4-Dimethylphenyl)sulfonylbutanamide may involve continuous flow reactors to enhance the efficiency and yield of the reaction. The use of automated systems allows for precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, leading to a more consistent product quality.

Chemical Reactions Analysis

Types of Reactions

2-(3,4-Dimethylphenyl)sulfonylbutanamide can undergo various chemical reactions, including:

Oxidation: The sulfonyl group can be oxidized to form sulfone derivatives.

Reduction: The compound can be reduced to form sulfinamide derivatives.

Substitution: The amide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines or alcohols can be used in substitution reactions, often in the presence of a catalyst.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Sulfinamide derivatives.

Substitution: Various substituted amides depending on the nucleophile used.

Scientific Research Applications

2-(3,4-Dimethylphenyl)sulfonylbutanamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use as a pharmaceutical intermediate in the synthesis of drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(3,4-Dimethylphenyl)sulfonylbutanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonyl group can form strong interactions with amino acid residues in the active site of enzymes, inhibiting their activity. This inhibition can lead to various biological effects, depending on the target enzyme or receptor.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Pyrido-Pyrimidinone Derivatives (Patent Compounds) Example: 2-(3,4-Dimethylphenyl)-7-(piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one . Comparison: These compounds share the 3,4-dimethylphenyl substituent but feature a pyrido-pyrimidinone core instead of a sulfonylbutanamide chain. The piperazine moiety in these derivatives may enhance solubility and receptor binding, suggesting a different pharmacological profile compared to the target compound. The 3,4-dimethylphenyl group likely acts as a hydrophobic pharmacophore in both cases, but the core structure divergence implies distinct target selectivity .

Sulfamoyl Pentanamide Derivatives

• Example : 2-(1,3-Dioxoisoindolin-2-yl)-4-methyl-N-(4-(N-(pyridin-2-yl)sulfamoyl)phenyl)pentanamide .
• Comparison : This compound has a sulfamoyl group linked to a pentanamide chain and a pyridinyl substituent. Its molecular weight (493.53 g/mol) is significantly higher than the estimated weight of the target compound (~300–350 g/mol), which may influence bioavailability. The yellowish-white appearance suggests differences in crystallinity or solubility compared to the uncharacterized target compound. Elemental analysis data (C: 58.59%, H: 4.81%, N: 14.32%, S: 6.69%) provides a benchmark for purity assessment in analogs .

Benzenesulfonamide with Dimethoxyphenyl Substituents Example: N-[2-(3,4-Dimethoxyphenyl)ethyl]-N,4-dimethylbenzenesulfonamide . Comparison: The dimethoxyphenyl group in this compound introduces polarity compared to the dimethylphenyl group in the target. Crystallographic studies (via SHELX software ) highlight how substituent geometry affects molecular packing and stability—a factor critical for drug formulation .

Physicochemical and Pharmacological Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Core Structure	Notable Properties
2-(3,4-Dimethylphenyl)sulfonylbutanamide	Not reported	~300–350 (estimated)	3,4-dimethylphenyl	Sulfonylbutanamide	Uncharacterized; assumed moderate lipophilicity
Patent pyrido-pyrimidinone derivative	Varies	~350–400 (estimated)	Piperazin-1-yl, 3,4-dimethylphenyl	Pyrido-pyrimidinone	Likely high solubility due to piperazine
Sulfamoyl pentanamide derivative	C24H23N5O5S	493.53	Pyridin-2-yl, sulfamoyl	Pentanamide	Yellowish-white, mp ~83°C
Dimethoxyphenyl benzenesulfonamide	C17H22N2O4S	350.43	3,4-dimethoxyphenyl ethyl	Benzenesulfonamide	Crystalline, stable packing

Key Insights

• Bioactivity Potential: The target compound’s dimethylphenyl group may enhance membrane permeability compared to polar dimethoxy analogs , while its shorter butanamide chain (vs. pentanamide derivatives) could reduce metabolic instability .
• Synthetic Accessibility : Patent compounds with heterocyclic cores may require more complex synthesis than straightforward sulfonamide derivatives, impacting scalability.
• Unresolved Questions: Limited data on the target compound’s solubility, stability, and binding affinity necessitate experimental validation to benchmark it against established analogs.